3-bromo-N-{[(2-chloro-5-nitrophenyl)amino]carbonothioyl}-4-methoxybenzamide

• IUPAC Name: 3-bromo-N-[(2-chloro-5-nitrophenyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H11BrClN3O4S/c1-24-13-5-2-8(6-10(13)16)14(21)19-15(25)18-12-7-9(20(22)23)3-4-11(12)17/h2-7H,1H3,(H2,18,19,21,25)
• InChI Key: WYBKVTWVKPGMTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl)Br
• Molecular Formula: C15H11BrClN3O4S
• Molecular Weight: 444.7 g/mol

Description

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The bromo, nitro, amine, carbonothioyl, and methoxy groups are all reactive and could participate in reactions such as substitution, elimination, or addition.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for exposure. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could involve further study of its properties, potential uses, and mechanisms of action. This could include experimental studies to determine its physical and chemical properties, tests to assess its biological activity, or theoretical studies to predict its behavior.